Einsteinium
Overview
Description
Einsteinium atom is an actinoid atom and a f-block element atom.
A man-made radioactive actinide with atomic symbol Es, and atomic number 99. Its known isotopes range in mass number from 240-258. Its valence can be +2 or +3. This compound was originally discovered in the debris from a thermonuclear explosion in 1952.
Properties
CAS No. |
7429-92-7 |
|---|---|
Molecular Formula |
Es |
Molecular Weight |
252.083 g/mol |
IUPAC Name |
einsteinium |
InChI |
InChI=1S/Es |
InChI Key |
CKBRQZNRCSJHFT-UHFFFAOYSA-N |
SMILES |
[Es] |
Canonical SMILES |
[Es] |
Key on ui other cas no. |
7429-92-7 |
Synonyms |
Einsteinium |
Origin of Product |
United States |
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![8,14-dimethyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaene](/img/structure/B1204523.png)
